Cas no 2227197-89-7 ((3aS,6aS)-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole;dihydrochloride)

• Product Name: (3aS,6aS)-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole;dihydrochloride
• CAS No: 2227197-89-7
• MF: C₇H₁₅ClN₂
• MW: 162.660400629044
• CID: 5106660
• Update Time: 2026-03-03

(3aS,6aS)-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (3aS,6aS)-5-Methyloctahydropyrrolo[3,4-b]pyrrole dihydrochloride
• (3aS,6aS)-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole;dihydrochloride

• Inchi： 1S/C7H14N2.ClH/c1-9-4-6-2-3-8-7(6)5-9;/h6-8H,2-5H2,1H3;1H/t6-,7+;/m0./s1
• InChI Key： MRTOKYHBZPJRQD-UOERWJHTSA-N
• SMILES： CN1C[C@@]2([H])NCC[C@@]2([H])C1.Cl

Additional information on (3aS,6aS)-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole;dihydrochloride

2227197-89-7: A Comprehensive Overview of (3aS,6aS)-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole;dihydrochloride

Introduction to the Compound

The compound (3aS,6aS)-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole;dihydrochloride, identified by the CAS number 2227197-89-7, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic compounds, characterized by its unique pyrrolo[2,3-c]pyrrole framework. The presence of a dihydrochloride counterion suggests that this compound exists in a salt form, which may influence its physical and chemical properties. Recent studies have highlighted its role in drug discovery and materials science due to its versatile structure and reactivity.

Structural Features and Synthesis

The molecular structure of (3aS,6aS)-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole;dihydrochloride is defined by its bicyclic framework, which consists of two fused pyrrole rings. The stereochemistry at the (3aS) and (6aS) positions plays a critical role in determining the compound's physical properties and reactivity. The methyl group at the 5-position introduces additional complexity to the molecule's electronic structure. Synthesis of this compound typically involves multi-step organic reactions, including ring-forming processes and stereochemical control techniques. Researchers have recently explored novel synthetic pathways to enhance yield and purity.

Chemical Properties and Applications

From a chemical standpoint, (3aS,6aS)-5-methyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[2,3-c]pyrrole;dihydrochloride exhibits interesting properties that make it suitable for various applications. Its bicyclic structure provides stability against certain chemical reactions while enabling reactivity in others. The compound has been studied for its potential as a building block in organic synthesis and as a precursor for more complex molecules. Recent advancements in computational chemistry have allowed researchers to predict its reactivity under different conditions with greater accuracy.

Biological Activity and Pharmacological Potential

One of the most promising aspects of (3aS,6aS)-5-methyl-2,3,3a